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Compound of Interest

Compound Name: 3-Bromo-5-nitrobenzohydrazide
CAS No.: 374671-07-5
Cat. No.: B1522329
Get Quote
. J

CAS Registry Number: 374671-07-5 Primary Application: Pharmaceutical Intermediate /
Fragment-Based Drug Design[1][2]

Part 1: Molecular Identity & Physical Properties[1][2]

In the context of small molecule drug discovery, 3-Bromo-5-nitrobenzohydrazide serves as a
critical scaffold, particularly for the synthesis of hydrazone-based antimicrobial and
antitubercular agents.[1][2] Its molecular weight is not a singular static number but a distribution
defined by the isotopic abundance of bromine.

1.1 Quantitative Data Summary
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Property Value /| Description
Molecular Formula C7HeBrNsOs

Average Molecular Weight 260.05 g/mol
Monoisotopic Mass (7°Br) 258.959 g/mol

Isotopic Mass (81Br) 260.957 g/mol

Physical State Solid (Crystalline powder)

Soluble in DMSO, DMF; sparingly soluble in

Solubility Profile ) )
Methanol; insoluble in Water.[1][2][3]

pKa (Hydrazide NH) ~12.5 (Predicted)

1.2 Isotopic Signhature (Mass Spectrometry)

For researchers analyzing this compound via LC-MS, the molecular weight must be interpreted
through the lens of bromine's natural isotopes.[2][4] Bromine exists as 7°Br (50.69%) and 8!Br
(49.31%).[2]

e The "Doublet" Effect: Unlike chloro- compounds (3:1 ratio), bromo- compounds exhibit a
distinct 1:1 doublet for the parent ion
[1112]

o Diagnostic Peaks: You will observe two peaks of nearly equal intensity at m/z 259 and m/z

261.

 Validation: If your mass spectrum shows a single dominant peak at 260, the bromine atom
has likely been lost (dehalogenation) or the sample is chemically compromised.[2]

Part 2: Synthesis Protocol & Stoichiometry

The synthesis of 3-Bromo-5-nitrobenzohydrazide typically proceeds via the hydrazinolysis of
its corresponding ester.[2] This method is preferred over the acid chloride route to minimize
side reactions involving the nitro group.[2]
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2.1 Reaction Workflow

The following diagram illustrates the conversion of the benzoic acid precursor to the final
hydrazide.

MeOH, H2S04 (cat) NH2NH2-H20 (Hydrazine Hydrate)
3-Bromo-5-nitrobenzoic Acid Reflux, 4-6h w | Methyl 3-bromo-5-nitrobenzoate EtOH, Reflux, 3h N 3-Bromo-5-nitrobenzohydrazide
(MW: 246.01) = (Intermediate) (MW: 260.05)

Click to download full resolution via product page

Figure 1: Two-step synthetic pathway from the commercially available acid precursor.[2]

2.2 Detailed Methodology

Step 1: Esterification

Dissolve 3-bromo-5-nitrobenzoic acid (1.0 eq) in anhydrous methanol (10 vol).

Add catalytic concentrated H2SOa4 (0.1 eq) dropwise.[2]

Reflux for 6 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3).

Concentrate in vacuo and neutralize with NaHCOs to precipitate the methyl ester.

Step 2: Hydrazinolysis

Suspend the methyl ester (1.0 eq) in Ethanol (10 vol).

o Add Hydrazine Hydrate (80%) (3.0 eq) slowly.[2] Note: Excess hydrazine is required to
prevent the formation of the dimer (diacylhydrazine).[2]

o Reflux for 3—4 hours. The solid will initially dissolve, followed by the precipitation of the
hydrazide product.[2]

o Cool to room temperature, filter the precipitate, and wash with cold ethanol to remove
unreacted hydrazine.

Part 3: Analytical Validation (QC)
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To ensure the integrity of the "Molecular Weight" in a practical setting, the following
characterization logic must be applied.

3.1 Proton NMR (*H NMR, DMSO-de)

The symmetry of the 1,3,5-substituted benzene ring simplifies the aromatic region.[2]
e 010.0-10.2 ppm (s, 1H): Hydrazide -CONH-.[2]

e 0 8.6-8.9 ppm (m, 3H): Aromatic protons. Due to the electron-withdrawing nature of both -
NO2z and -CONHNHz, these protons are highly deshielded.[2]

e 0 4.6-4.8 ppm (s, 2H): Hydrazide -NHz.[2] Note: This peak is broad and often exchanges
with water in wet DMSO.

3.2 Purity Analysis (HPLC)
e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).[1][2]

¢ Mobile Phase: Gradient of Water (0.1% Formic Acid) / Acetonitrile.[2]
e Detection: UV at 254 nm.

e Retention Time: The hydrazide is significantly more polar than the ester intermediate and will
elute earlier.

Part 4: Applications in Drug Discovery[1][2]

The molecular weight of 3-Bromo-5-nitrobenzohydrazide (260.05 Da) makes it an ideal
fragment for Fragment-Based Drug Discovery (FBDD).[2] It adheres to the "Rule of Three"
(MW < 300, H-bond donors < 3, cLogP < 3).[2]

4.1 Schiff Base Formation

The primary utility of this compound is the condensation with aldehydes to form
acylhydrazones.[2]
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Figure 2: Derivatization to biologically active acylhydrazones.[1][2]
These derivatives are frequently investigated for:
o Antitubercular Activity: Targeting enoyl-ACP reductase (InhA).[1][2]

e Antimicrobial Activity: The nitro group often enhances activity against anaerobic bacteria,
while the hydrazide linker provides metal-chelating properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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